2-(5-methylthiophen-2-yl)-N-[(E)-2-phenylethenyl]sulfonylcyclopropane-1-carboxamide

• IUPAC Name: 2-(5-methylthiophen-2-yl)-N-[(E)-2-phenylethenyl]sulfonylcyclopropane-1-carboxamide
• InChI: InChI=1S/C17H17NO3S2/c1-12-7-8-16(22-12)14-11-15(14)17(19)18-23(20,21)10-9-13-5-3-2-4-6-13/h2-10,14-15H,11H2,1H3,(H,18,19)/b10-9+
• InChI Key: FGIJTVJTTYMBAQ-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(S1)C2CC2C(=O)NS(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(S1)C2CC2C(=O)NS(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C17H17NO3S2
• Molecular Weight: 347.5 g/mol
• CAS No.: 1334034-27-3

Description

2-(5-methylthiophen-2-yl)-N-[(E)-2-phenylethenyl]sulfonylcyclopropane-1-carboxamide is a useful research compound. Its molecular formula is C17H17NO3S2 and its molecular weight is 347.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Sulfur ylides, structurally related to the compound , react with arylmethylenecyanothioacetamides to stereoselectively yield compounds like 2-amino-4,5-dihydrothiophenes and cyclopropane-thiocarboxamides. The structural details of these compounds have been elucidated using X-ray diffraction analysis, highlighting the importance of sulfur ylides in synthesizing complex cyclic structures (A. V. Samet et al., 1998).

Chemical Reactions and Mechanisms

• Research on the rearrangement of carbanions and ylides derived from 4-thiacyclohexenyl systems shows the impact of stabilizing substituents on the rearrangement processes, suggesting the possibility of complex rearrangements in similar compounds, such as 2-(5-methylthiophen-2-yl)-N-[(E)-2-phenylethenyl]sulfonylcyclopropane-1-carboxamide (J. Biellmann et al., 1976).

Application in Material Science

• Studies on the synthesis and characterization of poly(arylene ether sulfone amide)s reveal the importance of sulfur and amide functionalities in creating polymers with desirable physical properties, such as flexibility, solubility, and thermal stability. These insights could be relevant for understanding the material applications of similar compounds (S. Hsiao & P. Huang, 1997).